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Compound of Interest

Compound Name: 4-Heptylphenol
CAS No.: 72624-02-3
Cat. No.: B3429131
Get Quote
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Executive Summary: The Lipophilic Shift

While Bisphenol A (BPA) remains the reference standard for industrial endocrine-disrupting
chemicals (EDCs), 4-Heptylphenol (4-HP) represents a distinct class of alkylphenolic
disruptors that leverage high lipophilicity to achieve potent Estrogen Receptor (ER) modulation.

The Core Distinction:

* BPA functions as a bridged phenolic mimic, relying on two hydroxyl groups to anchor into the
receptor pocket, often showing moderate binding affinity (

to
relative to estradiol).

¢ 4-HP functions via a hydrophobic tail mechanism. Its C7-alkyl chain mimics the steroid

backbone of

-estradiol, allowing it to penetrate the ligand-binding domain (LBD) with a potency that
correlates directly with chain length.
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Critical Insight for Researchers: 4-HP is often less regulated than Nonylphenol (C9) or
Octylphenol (C8), yet Structure-Activity Relationship (SAR) data indicates it sits in a "sweet
spot" of bioavailability and receptor affinity—high enough to bind effectively, but lipophilic
enough (LogP > 4.5) to bioaccumulate more aggressively than BPA (LogP ~3.3).

Physicochemical & Structural Analysis

The differential toxicity of these compounds begins with their structural interaction with the ER

ligand-binding pocket.

Feature Bisphenol A (BPA) 4-Heptylphenol (4-n-HP)
CAS Number 80-05-7 1987-50-4 (n-isomer)
Structure Type Diphenylmethane (Bridged) Alkylphenol (Single Ring + Tail)
) Two phenolic rings; isopropyl Single phenolic ring; C7
Key Moiety i S
bridge hydrophobic tail
_ o ~4.7 - 5.1 (High
LogP (Lipophilicity) ~3.32 ) ]
Bioaccumulation)
Water Solubility ~300 mg/L (Moderate) < 10 mg/L (Low)
H-bonds at His-524 and Glu- H-bond at Glu-353; Tail

ER Binding Mode . .
353 stabilizes hydrophobic pocket

Structural Mechanism of Action

o BPA: The two phenol rings allow BPA to span the ER binding cavity, but its rigidity is lower
than that of estradiol. It acts as a "loose fit" agonist.

e 4-HP: The 7-carbon alkyl chain is flexible. SAR studies (Tabira et al., 1999) demonstrate that
binding affinity in p-alkylphenols increases with chain length up to C9. The C7 chain of 4-HP
provides significant van der Waals interactions within the hydrophobic core of the receptor,
stabilizing the active conformation (Helix 12 positioning).
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Mechanistic Comparison: Receptor Affinity &
Signaling

The following diagram illustrates the competitive pathway where both BPA and 4-HP hijack the

genomic estrogen signaling cascade.

Figure 1: Genomic Estrogen Signaling Competition
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Caption: Comparative pathway showing competitive binding of 4-HP and BPA to the ER-Hsp90
complex, leading to nuclear translocation and gene transcription.

Comparative Potency Data (In Vitro)[1][2][3][4]

The following data synthesizes findings from E-Screen (MCF-7) and Receptor Binding Assays.
Note that 4-HP's potency is often underestimated due to solubility issues in aqueous assays.

4-Heptylphenol (4- Relative Potency

Endpoint Bisphenol A (BPA)
HP) (E2 = 100)

ER 0.1 - 0.5% (Chain-

0.01 - 0.05% 4-HP > BPA
Binding Affinity (RBA) length dependent)
MCEF-7 Proliferation nM (Estimated via AHP > BPA
(EC50) nM SAR)
Transcriptional ) ) ]

o Full Agonist Full Agonist Equal Efficacy

Activation

Low ( Moderate (
Cytotoxicity (LC50) 4-HP is more toxic

) )

Scientific Interpretation: While BPA requires higher concentrations to elicit a response, 4-HP
acts at lower concentrations due to higher affinity. However, 4-HP also exhibits higher general
cytotoxicity (non-receptor mediated) due to membrane disruption caused by its surfactant-like
alkyl tail.

Experimental Protocol: MCF-7 E-Screen Assay

To validate the estrogenic potential of these compounds in your own lab, use this standardized
E-Screen protocol. This assay relies on the estrogen-dependent proliferation of MCF-7 breast
cancer cells.

Pillar of Trust: Self-Validating Controls
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» Negative Control: Steroid-depleted serum (Charcoal-Dextran stripped) is essential. If control
cells proliferate, the stripping failed.

e Positive Control:

-Estradiol (
M) must induce a 4-6 fold increase in cell number.

e Rescue Control: Co-treatment with Fulvestrant (ICI 182,780) must abolish the effect of both
BPA and 4-HP, proving the mechanism is ER-mediated.

Workflow Diagram
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Caption: Step-by-step workflow for the MCF-7 E-Screen assay to quantify estrogenic
proliferation.

Detailed Methodology

e Seeding: Seed MCF-7 cells at low density (5,000 cells/well) in 24-well plates using RPMI-
1640 supplemented with 5% Fetal Bovine Serum (FBS).

» Estrogen Deprivation: After 24h, switch medium to Phenol-Red Free RPMI supplemented
with 5% Charcoal-Dextran Stripped FBS (CD-FBS). This removes endogenous hormones.

o Why? Phenol red acts as a weak estrogen; omitting it is critical for sensitivity.
o Exposure: Treat cells with serial dilutions of BPA and 4-HP (

to

M).
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o Include a solvent control (Ethanol or DMSO, max 0.1%).
o Include E2 (

M) as maximal response reference.

e Incubation: Incubate for 144 hours (6 days). Change media/treatment every 48 hours to
maintain constant concentration.

e Quantification: Fix cells with glutaraldehyde and stain with crystal violet (or use WST-1 for
metabolic activity). Measure absorbance.

o Calculation:

In Vivo Toxicity: Zebrafish Model[5][6][7][8]

When moving from in vitro to in vivo, the higher lipophilicity of 4-HP results in higher
bioconcentration factors (BCF) in aquatic models compared to BPA.

Parameter Bisphenol A (BPA) 4-Heptylphenol (4-HP)
. mg/L ( Estimated

LC50 (96h) - Zebrafish

) mg/L (Higher Toxicity)

o Pericardial edema, spinal Severe edema, yolk sac

Teratogenicity )

curvature malabsorption

) Oxidative stress + ER Membrane disruption + ER

Mechanism o o

activation activation

Key Observation: 4-HP's alkyl chain acts as a surfactant, potentially causing gill membrane
damage in zebrafish larvae at concentrations lower than those required for systemic endocrine
disruption. This "background toxicity" can mask specific endocrine effects in survival assays.
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o Core Finding: Establishes the SAR where ER binding affinity increases with alkyl chain
length (C4 < C7 < C9).
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o Core Finding: Comparative analysis of bisphenol analogues and their prolifer

e Rochester, J. R., & Bolden, A. L. (2015).Bisphenol S and F: A Systematic Review and
Comparison of the Hormonal Activity of Bisphenol A Substitutes.[2] Environmental Health
Perspectives.[2] Link

o Core Finding: Comprehensive review of BPA analogues, serving as a baseline for potency
comparisons.[2]
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o Core Finding: Validates the zebrafish model for alkylphenol toxicity testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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